Cas no 25240-33-9 (H2BPZ)

• Product Name: H2BPZ
• CAS No: 25240-33-9
• MF: C₆H₆N₄
• MW: 134.13863992691
• CID: 1421395
• PubChem ID: 2422340
• Update Time: 2025-04-20

H2BPZ Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bi-1H-pyrazole
• 4-(1H-pyrazol-4-yl)-1H-pyrazole
• H2BPZ
• SCHEMBL3740850
• SY301737
• Z56920111
• DB-137749
• 4,4'-bipyrazole
• EN300-1843676
• 25240-33-9
• 1H,1'H-4,4'-bipyrazole
• E82135
• MFCD02973360
• YSWG600
• DTXSID00368591
• NCGC00341590-01
• 4,4-Bi-1H-pyrazole
• AB01100129-03
• AKOS001259396
• 1H,1 inverted exclamation mark H-4,4 inverted exclamation mark -Bipyrazole
• CS-0170430
• SDCCGMLS-0065549.P001

• Inchi： 1S/C6H6N4/c1-5(2-8-7-1)6-3-9-10-4-6/h1-4H,(H,7,8)(H,9,10)
• InChI Key： YPYGFECUFVDWKB-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)C1C=NNC=1

Computed Properties

• Exact Mass: 134.05938
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 57.36